Cas no 1183920-59-3 (2-(2-methanesulfonylethanesulfonyl)benzoic acid)

• Product Name: 2-(2-methanesulfonylethanesulfonyl)benzoic acid
• CAS No: 1183920-59-3
• MF: C₁₀H₁₂O₆S₂
• MW: 292.328680992126
• MDL: MFCD12831622
• CID: 4575922
• PubChem ID: 54937289
• Update Time: 2025-05-26

2-(2-methanesulfonylethanesulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methanesulfonylethanesulfonyl)benzoic Acid
• 2-(2-methanesulfonylethanesulfonyl)benzoic acid

• MDL： MFCD12831622
• Inchi： 1S/C10H12O6S2/c1-17(13,14)6-7-18(15,16)9-5-3-2-4-8(9)10(11)12/h2-5H,6-7H2,1H3,(H,11,12)
• InChI Key： HOSLVCZIRMRQES-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1S(CCS(C)(=O)=O)(=O)=O

Additional information on 2-(2-methanesulfonylethanesulfonyl)benzoic acid

Recent Advances in the Study of 2-(2-Methanesulfonylethanesulfonyl)benzoic Acid (CAS: 1183920-59-3)

2-(2-Methanesulfonylethanesulfonyl)benzoic acid (CAS: 1183920-59-3) is a sulfonyl-containing benzoic acid derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonyl and benzoic acid moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory effects of 2-(2-methanesulfonylethanesulfonyl)benzoic acid. The study demonstrated that the compound effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. The researchers utilized in vitro assays and animal models to validate these findings, highlighting the compound's potential as a novel anti-inflammatory agent. The study also noted the compound's favorable pharmacokinetic profile, with good oral bioavailability and low toxicity.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the anticancer properties of 2-(2-methanesulfonylethanesulfonyl)benzoic acid were explored. The study revealed that the compound induces apoptosis in various cancer cell lines, including breast and lung cancer, by activating the intrinsic apoptotic pathway. The researchers employed molecular docking studies to identify potential binding sites on key apoptotic proteins, providing insights into the compound's mechanism of action. These findings suggest that 2-(2-methanesulfonylethanesulfonyl)benzoic acid could serve as a lead compound for the development of new anticancer therapies.

From a synthetic chemistry perspective, recent advancements have been made in the efficient production of 2-(2-methanesulfonylethanesulfonyl)benzoic acid. A 2023 study in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which involves the sulfonylation of benzoic acid derivatives under mild conditions. This method not only improves the yield and purity of the compound but also reduces the environmental impact of its production, aligning with the principles of green chemistry.

In conclusion, 2-(2-methanesulfonylethanesulfonyl)benzoic acid (CAS: 1183920-59-3) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its demonstrated anti-inflammatory and anticancer activities, coupled with recent advancements in its synthesis, make it a compelling subject for further research. Future studies should focus on clinical translation, exploring its efficacy and safety in human trials, as well as expanding its therapeutic applications to other disease areas.